1-[2-(4-fluorophenyl)-2-hydroxyethyl]-N-(3-methylphenyl)-1H-1,2,4-triazole-3-carboxamide

• IUPAC Name: 1-[2-(4-fluorophenyl)-2-hydroxyethyl]-N-(3-methylphenyl)-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C18H17FN4O2/c1-12-3-2-4-15(9-12)21-18(25)17-20-11-23(22-17)10-16(24)13-5-7-14(19)8-6-13/h2-9,11,16,24H,10H2,1H3,(H,21,25)
• InChI Key: XFRFDBILDKGUQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=NN(C=N2)CC(C3=CC=C(C=C3)F)O
• Molecular Formula: C18H17FN4O2
• Molecular Weight: 340.4 g/mol
• CAS No.: 2109562-35-6

Description

1-[2-(4-fluorophenyl)-2-hydroxyethyl]-N-(3-methylphenyl)-1H-1,2,4-triazole-3-carboxamide is a useful research compound. Its molecular formula is C18H17FN4O2 and its molecular weight is 340.358. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Compound synthesis and crystal structure determination are key aspects of research involving 1,2,4-triazole derivatives. For example, Hao et al. (2017) synthesized a related compound and analyzed its crystal structure, providing insights into its molecular conformation and interactions (Hao et al., 2017).

Biological Activities

• The biological activities of these compounds, particularly in relation to cancer, have been a focus of research. Lei et al. (2014) synthesized new anticancer nucleosides based on 1,2,4-triazole nucleosides, demonstrating the potential of these compounds in cancer treatment (Lei et al., 2014).

Antimicrobial Studies

• Antimicrobial properties of 1,2,4-triazole derivatives have been explored. Desabattina et al. (2014) synthesized a new class of 1,2,4-triazole derivatives and found that halogen-substituted compounds exhibited strong antimicrobial properties (Desabattina et al., 2014).

Fluorescent Probes in Bioimaging

• These compounds have applications in bioimaging. Iniya et al. (2014) developed a triazole-based fluorescent chemosensor for Zn2+ imaging, showcasing the utility of these compounds in biological imaging applications (Iniya et al., 2014).

Enzyme Inhibition Studies

• The enzyme inhibition potential of triazole derivatives has been investigated, with implications for treating diseases like Alzheimer's and diabetes. Saleem et al. (2018) synthesized a compound showing moderate enzyme inhibition potential, highlighting the therapeutic potential of these molecules (Saleem et al., 2018).

Herbicidal Activity

• Some 1,2,4-triazole derivatives show promise as herbicides. Fan et al. (2015) developed an efficient synthetic method for the herbicide carfentrazone-ethyl, indicating the agricultural applications of these compounds (Fan et al., 2015).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many 1,2,4-triazole derivatives have biological activity and are used in medicinal chemistry.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it shows promise as a pharmaceutical, future research might focus on improving its synthesis, studying its mechanism of action, and testing its efficacy and safety.